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Compound of Interest

Compound Name:
3-[(2-

Chlorophenyl)amino]propanenitrile

CAS No.: 94-89-3

Cat. No.: B1580900 Get Quote

Executive Summary & Compound Profile
Objective: To define the safe handling, segregation, and disposal protocols for 3-[(2-
Chlorophenyl)amino]propanenitrile (CAS: 94-89-3).[1] Critical Hazard: As an aminonitrile

derivative, this compound poses a dual threat: potential cyanide generation under acidic

conditions and environmental persistence due to chlorination. It must be managed as

Hazardous Halogenated Organic Waste.

Parameter Technical Specification

Chemical Name 3-[(2-Chlorophenyl)amino]propanenitrile

CAS Number 94-89-3

Molecular Formula C₉H₉ClN₂

Primary Hazards (GHS) Acute Toxicity (Oral/Dermal), Skin/Eye Irritant

Waste Stream Halogenated Organic (High BTU Incineration)

Incompatibilities
Strong Acids (Risk of HCN evolution), Strong

Oxidizers
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Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b1580900?utm_src=pdf-interest
https://www.benchchem.com/product/b1580900?utm_src=pdf-body
https://www.benchchem.com/product/b1580900?utm_src=pdf-body
https://essr.umd.edu/about/environmental-affairs/regulated-waste/epa-hazardous-waste-codes
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1580900?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Expert Insight: Do not assume this compound is a standard "organic solvent." Its nitrile group (-

C≡N) requires specific segregation logic to prevent fatal accidents in waste consolidation

areas.

Regulatory Status (RCRA)
While 3-[(2-Chlorophenyl)amino]propanenitrile is not explicitly "P-listed" (unlike its precursor

3-chloropropionitrile [P022]), it acts as a Characteristic Hazardous Waste under RCRA

guidelines:

Toxicity: Due to the chlorinated aromatic ring.[2]

Reactivity (Potential): Capable of generating toxic gases (cyanides) if exposed to strong

acids (pH < 2).

Decision Matrix: Waste Stream Assignment

Is it mixed with acids?

STOP. Neutralize immediately before consolidation.

Is it mixed with non-halogenated solvents?

Classify as Halogenated (the chlorine atom contaminates the entire mixture).

Segregation & Storage Protocol
The Causality of Safety: Improper segregation is the leading cause of laboratory waste

accidents. Mixing nitriles with acidic waste streams can generate Hydrogen Cyanide (HCN)

gas, which is lethal at 300 ppm within minutes.

Step-by-Step Segregation:
Container Selection: Use High-Density Polyethylene (HDPE) or amber glass containers.

Avoid metal cans due to potential corrosion from hydrolysis byproducts.

Labeling:

Primary Label: "HAZARDOUS WASTE - HALOGENATED ORGANIC."[3]
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Secondary Warning: "CONTAINS NITRILES - DO NOT ADD ACID."

pH Verification: Before adding this compound to a central waste carboy, verify the carboy's

pH is neutral or basic (pH 7-10). Never add to a container with pH < 7.

Disposal Workflow (The "Lab Pack" Method)
For research quantities (< 500g), the "Lab Pack" method for off-site incineration is the industry

gold standard.

Protocol 1: Solid/Residue Disposal
Containment: Place solid residues, contaminated spatulas, or weighing boats into a wide-

mouth polyethylene jar.

Inert Filler: Add vermiculite or diatomaceous earth to cushion the waste and absorb potential

leachate.

Sealing: Screw the lid tight and tape it shut.

Manifesting: List the full chemical name on the waste tag. Do not use abbreviations (e.g.,

avoid "CPAPN").

Protocol 2: Liquid Waste (Mother Liquors)
Solvent Compatibility: Ensure the carrier solvent (e.g., DCM, Ethyl Acetate) is compatible

with halogenated streams.

Transfer: Pour into the designated "Halogenated Waste" carboy using a funnel.

Log Entry: Immediately log the volume and mass of the nitrile added to the waste container's

inventory sheet. This is critical for the disposal vendor's safety assessment.

Visualizations
Figure 1: Waste Stream Decision Logic
Caption: Logical flow for determining the correct waste stream, emphasizing the critical "Acid

Check" to prevent HCN generation.
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Waste Generation:
3-[(2-Chlorophenyl)amino]propanenitrile

Physical State?

Solid / Residue Liquid Solution

Stream: HAZARDOUS
SOLID DEBRIS

Pack in Jar

Is pH < 7?

Neutralize to pH 7-9

YES (Danger)

Contains other
Halogens?

NO

Stream: HALOGENATED
ORGANIC WASTE

Always Default
for Chlorinated Cpds
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[1]

Figure 2: Emergency Spill Response Workflow
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Caption: Immediate tactical response to a spill, prioritizing respiratory protection due to

potential volatile toxicity.[1]

Spill Detected 1. Evacuate & Ventilate
(Fume Hood Sash Down)

2. Don PPE:
Nitrile Gloves (Double),

Goggles, Lab Coat

3. Cover with
Vermiculite/Sand

4. Scoop into
Sealable Bag/Jar

5. Wash Area with
Soap & Water

6. Label as
Hazardous Waste

Click to download full resolution via product page

[1][2][3][4][5][6]
Emergency Procedures

Scenario Immediate Action

Skin Contact
Wash with soap and water for 15 minutes.[1] Do

not use organic solvents (increases absorption).

Eye Contact
Flush with water for 15 minutes, lifting eyelids.

[1][2] Seek medical attention.

Inhalation

Move to fresh air immediately. If breathing is

difficult, administer oxygen (trained personnel

only).

Ingestion
Do NOT induce vomiting unless instructed by

poison control. Rinse mouth with water.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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